Cas no 66053-93-8 (2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 66053-93-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD06011067
• CID: 892618
• PubChem ID: 651055
• Update Time: 2025-04-19

2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetic acid
• (3,4,5-TRIMETHYL-1H-PYRAZOL-1-YL)ACETIC ACID
• (3,4,5-TRIMETHYL-PYRAZOL-1-YL)-ACETIC ACID
• (3,4,5-trimethyl-1H-pyrazol-1-yl)acetic acid(SALTDATA: FREE)
• 2-(3,4,5-trimethylpyrazol-1-yl)acetic acid
• SMR000015274
• BS-38382
• SCHEMBL13066493
• ALBB-004483
• MLS000069079
• EN300-6479882
• 66053-93-8
• CS-0253655
• JLOSUQPSMGZCON-UHFFFAOYSA-N
• (3,4,5-trimethyl-pyrazol-1-yl)-acetic acid, AldrichCPR
• AKOS000270486
• (3,4,5-TRIMETHYLPYRAZOL-1-YL)ACETIC ACID
• STK500601
• 2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)aceticacid
• Z274553574
• MFCD06011067
• CHEMBL1564052
• DTXSID50349517
• 1H-Pyrazole-1-acetic acid, 3,4,5-trimethyl-
• 2-(trimethyl-1H-pyrazol-1-yl)acetic acid
• HMS2410N03
• HMS1694H06

• MDL： MFCD06011067
• Inchi： 1S/C8H12N2O2/c1-5-6(2)9-10(7(5)3)4-8(11)12/h4H2,1-3H3,(H,11,12)
• InChI Key： JLOSUQPSMGZCON-UHFFFAOYSA-N
• SMILES： OC(CN1C(C)=C(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.19
• Melting Point: Not available
• Boiling Point: 330.6°C at 760 mmHg
• Flash Point: 153.7°C
• Refractive Index: 1.555
• PSA: 55.12000
• LogP: 0.89290
• Vapor Pressure: Not available

2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives